1,3-dichloro-5-fluoro-2-isocyanatobenzene
Overview
Description
1,3-dichloro-5-fluoro-2-isocyanatobenzene is a useful research compound. Its molecular formula is C7H2Cl2FNO and its molecular weight is 206. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,3-dichloro-5-fluoro-2-isocyanatobenzene involves the conversion of a suitable starting material to the desired product through a series of chemical reactions.", "Starting Materials": [ "2-nitrochlorobenzene", "Sodium nitrite", "Hydrochloric acid", "Sodium hydroxide", "Sodium azide", "Copper(I) iodide", "Sodium iodide", "Sodium cyanate", "Sodium chloride", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Reduction of 2-nitrochlorobenzene to 2-chloroaniline using sodium nitrite and hydrochloric acid", "Step 2: Diazotization of 2-chloroaniline using sodium nitrite and hydrochloric acid", "Step 3: Coupling of the diazonium salt with sodium azide to form 2-azido-1-chlorobenzene", "Step 4: Reduction of 2-azido-1-chlorobenzene to 2-chloroaniline using copper(I) iodide and sodium iodide", "Step 5: Reaction of 2-chloroaniline with sodium cyanate to form 2-isocyanatochlorobenzene", "Step 6: Chlorination of 2-isocyanatochlorobenzene using chlorine gas to form 1,3-dichloro-2-isocyanatobenzene", "Step 7: Fluorination of 1,3-dichloro-2-isocyanatobenzene using sodium fluoride to form 1,3-dichloro-5-fluoro-2-isocyanatobenzene", "Step 8: Conversion of 1,3-dichloro-5-fluoro-2-isocyanatobenzene to the desired product using sodium chloride and sodium bicarbonate in ethyl acetate and water" ] } | |
CAS No. |
887250-16-0 |
Molecular Formula |
C7H2Cl2FNO |
Molecular Weight |
206 |
Purity |
95 |
Origin of Product |
United States |
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